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Compound of Interest

Compound Name: Amlobenz

CAS No.: 858669-53-1

Cat. No.: B12776156

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Amlobenz is a combination drug product containing amlodipine besylate, a

dihydropyridine calcium channel blocker, and benazepril hydrochloride, an angiotensin-

converting enzyme (ACE) inhibitor. This guide provides a comprehensive summary of the

preliminary toxicological profile of Amlobenz, drawing upon nonclinical data for the

combination product and its individual components. The information is presented to facilitate

further research and drug development efforts.

Acute Toxicity
Acute toxicity studies are designed to evaluate the adverse effects that may occur shortly after

the administration of a single dose of a substance.

Table 1: Acute Toxicity of Amlodipine
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Species
Route of
Administration

LD50 Reference

Mouse Oral 37 mg/kg [1][2]

Rat Oral 70 mg/kg [1]

Rat (Male) Oral 393 mg/kg [1]

Rat (Female) Oral 686 mg/kg [1]

Rat Intravenous
8.65 mg/kg (SE, +/-

2.67 mg/kg)
[1]

No specific acute toxicity data for benazepril or the Amlobenz combination was available in the

provided search results.

Experimental Protocol: Acute Oral Toxicity Study in
Rodents (General)
This protocol outlines a general procedure for determining the acute oral toxicity (LD50) of a

substance in rodents, based on standard toxicological practices.

Animal Selection: Healthy, young adult rodents of a specific strain (e.g., Sprague-Dawley rats

or C57Bl/6 mice) are used. Animals are acclimatized to the laboratory conditions before the

study.

Dose Preparation: The test substance, in this case, amlodipine, is prepared in a suitable

vehicle (e.g., 20% DMSO) for oral administration.[1]

Administration: A single dose of the test substance is administered to the animals via oral

gavage.[1] Multiple dose groups with a range of concentrations are used to determine the

dose-response relationship.

Observation: Animals are observed for clinical signs of toxicity and mortality for a specified

period, typically 14 days.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_an_Animal_Model_of_Amlodipine_Toxicity_in_Pharmacodynamic_Studies.pdf
https://www.benchchem.com/pdf/Preclinical_Safety_and_Toxicology_of_Amlodipine_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_an_Animal_Model_of_Amlodipine_Toxicity_in_Pharmacodynamic_Studies.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_an_Animal_Model_of_Amlodipine_Toxicity_in_Pharmacodynamic_Studies.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_an_Animal_Model_of_Amlodipine_Toxicity_in_Pharmacodynamic_Studies.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_an_Animal_Model_of_Amlodipine_Toxicity_in_Pharmacodynamic_Studies.pdf
https://www.benchchem.com/product/b12776156/docs?utm_src=pdf-body#preliminary-toxicological-profile-of-amlobenz-an-in-depth-technical-guide
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_an_Animal_Model_of_Amlodipine_Toxicity_in_Pharmacodynamic_Studies.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_an_Animal_Model_of_Amlodipine_Toxicity_in_Pharmacodynamic_Studies.pdf
https://www.benchchem.com/pdf/Preclinical_Safety_and_Toxicology_of_Amlodipine_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12776156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The LD50, the dose that causes mortality in 50% of the animals, is calculated

using appropriate statistical methods.

Experimental Workflow: Acute Oral Toxicity Study
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Workflow for a typical acute oral toxicity study.

Repeat-Dose Toxicity
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Repeat-dose toxicity studies were conducted on a combination of aliskiren hemifumarate and

amlodipine besylate in Wistar-Hanover rats for 13 weeks. While not the exact "Amlobenz"

combination, these findings provide relevant insights into the effects of amlodipine in a

combination product. The no-observed-adverse-effect level (NOAEL) was determined to be

30:1 mg (aliskiren:amlodipine)/kg/day.[3] Test substance-related microscopic pathology was

observed in the adrenal glands of animals receiving amlodipine alone or in combination at

higher doses.[3]

Genotoxicity
Genotoxicity studies for the Amlobenz combination have not been conducted; however,

extensive testing has been performed on the individual components, amlodipine and

benazepril.[4]

Table 2: Genotoxicity of Amlodipine and Benazepril

Agent Assay Test System Results Reference

Amlodipine
Mutagenicity

Studies

Gene and

chromosome

level

No drug-related

effects
[4]

Amlodipine
Chromosomal

Aberration Test
In vitro

Negative up to

10 µg/ml
[5]

Amlodipine

Mouse

Micronucleus

Test

In vivo Negative [5]

Benazepril Ames Test Bacteria
No mutagenic

activity
[4]

Benazepril
In vitro Forward

Mutation

Cultured

mammalian cells

No mutagenic

activity
[4]

Benazepril
Nucleus Anomaly

Test
In vivo

No mutagenic

activity
[4]
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Experimental Protocol: Ames Test (Bacterial Reverse
Mutation Assay)
The Ames test is a widely used method to assess the mutagenic potential of a chemical

compound.

Strain Selection: Tester strains of Salmonella typhimurium that are auxotrophic for histidine

(i.e., they cannot synthesize it) are used. These strains carry mutations in the genes involved

in histidine synthesis.

Metabolic Activation: The test is conducted with and without a metabolic activation system

(S9 mix), typically derived from rat liver homogenate, to mimic mammalian metabolism.

Exposure: The tester strains are exposed to various concentrations of the test substance

(e.g., benazepril) on a minimal agar plate lacking histidine.

Incubation: The plates are incubated for 48-72 hours.

Evaluation: The number of revertant colonies (colonies that have regained the ability to

synthesize histidine) is counted. A significant increase in the number of revertant colonies

compared to the negative control indicates that the substance is mutagenic.
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Experimental Workflow: Ames Test
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Proposed Amlodipine Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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